Cas no 2227877-58-7 ((3S)-3-(furan-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227877-58-7
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 6219220
• PubChem ID: 69048175
• Update Time: 2025-06-11

(3S)-3-(furan-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid
• SCHEMBL4447129
• 2227877-58-7
• EN300-1833195

• Inchi： 1S/C7H8O4/c8-6(3-7(9)10)5-1-2-11-4-5/h1-2,4,6,8H,3H2,(H,9,10)/t6-/m0/s1
• InChI Key： NIBSPWLRXVHPBG-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1=COC=C1

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.7Ų

Additional information on (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(furan-3-yl)-3-hydroxypropanoic Acid (CAS No. 2227877-58-7)

(3S)-3-(furan-3-yl)-3-hydroxypropanoic acid is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227877-58-7, has garnered attention due to its unique structural properties and potential applications in drug development and biochemistry.

The compound features a chiral center at the third carbon atom, which is indicated by the (S) configuration. This stereochemical feature makes it a valuable candidate for studying stereoselective synthesis and pharmacological activity. The presence of both a furan ring and a hydroxypropanoic acid moiety contributes to its complex reactivity and biological interactions.

Recent research has highlighted the importance of furan derivatives in medicinal chemistry. The furan ring, with its electron-deficient nature, can participate in various chemical reactions, including Michael additions, aldol reactions, and cyclizations. These reactions are often exploited in the synthesis of complex organic molecules, including pharmaceuticals.

In particular, the hydroxypropanoic acid group introduces a carboxylic acid functionality, which is known for its ability to form hydrogen bonds and participate in esterification reactions. This functionality is crucial in drug design, as it can enhance solubility and binding affinity to biological targets.

The combination of these structural elements makes (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid a versatile intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for the development of novel therapeutic agents targeting various diseases. Its stereochemistry also allows for the exploration of enantioselective catalysis, which is essential for producing enantiomerically pure drugs with improved efficacy and reduced side effects.

Current studies are exploring the pharmacological potential of this compound. Preliminary investigations suggest that derivatives of (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The furan ring has been implicated in various bioactivities, including antimicrobial and anti-inflammatory effects, while the hydroxypropanoic acid moiety can influence drug metabolism and distribution.

The synthesis of this compound has been optimized for high yield and enantioselectivity using advanced catalytic methods. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the furan ring and introducing the chiral center. These methods align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

Moreover, computational studies have been employed to predict the biological activity of (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid derivatives. Molecular modeling techniques have helped identify potential binding pockets on biological targets, providing insights into how structural modifications can enhance pharmacological properties. This approach integrates computational chemistry with experimental validation, fostering a more efficient drug discovery process.

The compound's potential extends beyond pharmaceutical applications. It has shown promise in material science, particularly in the development of chiral materials and catalysts. The stereochemical purity of (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid makes it an excellent candidate for designing chiral auxiliaries and ligands that can direct asymmetric synthesis.

In conclusion, (3S)-3-(furan-3-yl)-3-hydroxypropanoic acid (CAS No. 2227877-58-7) represents a fascinating molecule with diverse applications in chemical biology and drug development. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational chemistry, position it as a valuable asset in both academic research and industrial applications.